Cas no 1157149-04-6 (2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one)

• Product Name: 2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one
• CAS No: 1157149-04-6
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 5250920
• PubChem ID: 43801844
• Update Time: 2025-10-28

2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one
• EN300-394361
• 1157149-04-6
• 2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one

• Inchi： 1S/C11H14O2S/c1-9-4-2-3-5-10(9)11(13)8-14-7-6-12/h2-5,12H,6-8H2,1H3
• InChI Key： DLBVLZYTGIVAHK-UHFFFAOYSA-N
• SMILES： S(CCO)CC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one

Introduction to 2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one (CAS No: 1157149-04-6)

2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one, also known by its CAS number 1157149-04-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a ketone group, a sulfanyl (thioether) group, and a hydroxyl group, making it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one consists of a central ketone group attached to a 2-methylphenyl ring and a hydroxymethylthio group (-SCH₂CH₂OH). This arrangement imparts the molecule with both aromatic and polar functionalities, which are crucial for its interactions in biological systems and chemical reactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants due to its ability to modulate cellular signaling pathways. The sulfanyl group, in particular, has been shown to enhance the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of synthesis, 2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one can be prepared through various methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of 2-methylacetophenone with mercaptoacetic acid under specific conditions to form the desired product. The optimization of these reaction conditions has been a focus of recent research, with studies aiming to improve yield and purity while minimizing environmental impact.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various chemical processes, including chromatography and crystallization studies.

From an environmental perspective, the biodegradability and toxicity of CAS No: 1157149-04-6 have been evaluated in recent toxicity studies. These studies indicate that the compound exhibits low acute toxicity but may have chronic effects on aquatic organisms at higher concentrations. As such, its use in industrial applications requires careful consideration of environmental regulations and safety protocols.

In conclusion, 2-[(2-Hydroxyethyl)sulfanyl]-1-(2-methylphenyl)ethan-1-one (CAS No: 1157149-04-6) is a multifaceted compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry and pharmacology.